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Compound of Interest

Compound Name: 2,4-Tetradecadienal
CAS No.: 54306-03-5
Cat. No.: B13941619
Get Quote
. J

Executive Summary & Chemical Identity

2,4-Tetradecadienal is a long-chain polyunsaturated aldehyde often used in pheromone
research and flavor chemistry. Unlike smaller aldehydes (e.g., acetaldehyde), it is not highly
volatile, but it presents specific challenges regarding aquatic toxicity and autoxidation.

Effective disposal requires strict segregation from oxidizers to prevent exothermic degradation
and prohibition of drain disposal due to its lipophilic nature and persistence in aquatic
environments.
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Parameter Data
CAS Number 54306-03-5 (Generic/lsomer mix)
Molecular Formula C14H240
Flash Point ~134°C (274°F) - Class IlIB Combustible

B Insoluble in water; Soluble in organic solvents
Solubility

(Ethanol, Hexane)

Primary Hazard Skin/Eye lrritation, Aquatic Toxicity, Combustible

Immediate Spill Response Protocol

Core Directive: In the event of a spill, stop the spread immediately. Do not use water, as this

will spread the hydrophobic chemical.

Decision Logic: Spill Management

The following workflow dictates the operational response to a spill event.
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Figure 1: Decision tree for immediate containment and cleanup of 2,4-Tetradecadienal spills.
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Waste Disposal Methodologies
Method A: Bulk Liquid Waste (Preferred)

Stream: Non-Halogenated Organic Waste. Protocol:

o Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.
Avoid unlined metal cans which may catalyze oxidation.

e Solvent Compatibility: 2,4-Tetradecadienal is compatible with standard organic waste
solvents (acetone, methanol, hexane).

e Segregation:

o CRITICAL: Do NOT mix with strong oxidizing agents (e.g., nitric acid, peroxides) or strong
bases. Aldehydes can undergo exothermic polymerization or oxidation.

o Headspace: Minimize headspace in the waste container to reduce autoxidation potential.
e Labeling:

o Tag as "Non-Halogenated Organic Waste."

o List constituents: "2,4-Tetradecadienal, [Solvent Name]."

o Hazard Checkbox: Irritant, Combustible.

Method B: Solid Waste (Contaminated Debris)

Stream: Hazardous Solid Waste. Protocol:

» Collect contaminated gloves, pipette tips, and paper towels.

e Double-bag in clear polyethylene bags (4 mil thickness recommended).
o Seal with tape and attach a hazardous waste tag.

e Do not dispose of in regular trash; the residual odor and potential for aquatic leaching violate
environmental compliance.
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Method C: Empty Container Management

Protocol:

Triple Rinse: Rinse the empty bottle three times with a small volume of ethanol or acetone.

Rinsate Disposal: Pour the rinsate into the Method A liquid waste container.

Defacing: Cross out the label and mark "Empty."

Disposal: Once triple-rinsed and dried, the glass container can usually be discarded in glass
recycling or trash (verify with local EHS rules).

Technical Justification & Mechanism
Why Segregation Matters: The Autoxidation Risk

As a Senior Scientist, it is crucial to understand why we segregate. Long-chain aldehydes like
2,4-Tetradecadienal are susceptible to radical-chain autoxidation when exposed to air,
eventually forming carboxylic acids. While less explosive than ether peroxides, this reaction is
exothermic and can pressurize waste containers if catalyzed by metal ions or mixed with

oxidizers.

Waste Container Risks
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Figure 2: Autoxidation pathway of aldehydes. Accumulation of peracids (intermediate) poses a
reactivity hazard in mixed waste streams.

Environmental Impact (The "No Drain" Rule)

2,4-Tetradecadienal has a high LogP (partition coefficient), meaning it is lipophilic.
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e Mechanism: If poured down the drain, it does not dissolve but rather coats pipes and
eventually enters the water table where it bioaccumulates in aquatic organisms.

o Compliance: Disposal into sewer systems violates the Clean Water Act (USA) and similar
global environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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